1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine

• Molecular Formula: C22H27BrN2O4
• Molecular Weight: 463.4 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-[4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H27BrN2O4/c1-3-28-21-14-17(4-9-20(21)27-2)15-24-10-12-25(13-11-24)22(26)16-29-19-7-5-18(23)6-8-19/h4-9,14H,3,10-13,15-16H2,1-2H3
• InChI Key: BMCKCYUMZCBZBM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br)OC

Description

1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience and cancer research. In

Mechanism of Action

The mechanism of action for 1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. It may also have anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine in lab experiments is its potential as a treatment for depression and anxiety disorders. It may also have potential as an anti-cancer agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine. One area of research could focus on its potential as a treatment for other neurological disorders, such as schizophrenia and bipolar disorder. Another area of research could focus on its potential as an anti-inflammatory and antioxidant agent. Additionally, further studies could be conducted to better understand its mechanism of action and how it interacts with other neurotransmitters and signaling pathways in the brain.

Synthesis Methods

The synthesis method for 1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine involves the reaction of 4-bromophenol, ethyl 3,4-dimethoxybenzoate, and piperazine in the presence of a base catalyst. This reaction results in the formation of the desired compound, which can then be purified using various chromatography techniques.

Scientific Research Applications

1-[(4-Bromophenoxy)acetyl]-4-(3-ethoxy-4-methoxybenzyl)piperazine has been studied for its potential use in various areas of scientific research. In neuroscience, this compound has been shown to have potential as a treatment for depression and anxiety disorders. In cancer research, it has been studied for its potential as an anti-cancer agent.